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Compound of Interest

Compound Name: 2-Chloro-4'-phenylacetophenone

CAS No.: 635-84-7

Cat. No.: B1581780

Get Quote

Welcome to the technical support guide for 2-Chloro-4'-phenylacetophenone and its

structural isomers. As a Senior Application Scientist, my goal is to provide you with not just

procedural steps but also the scientific rationale behind them, ensuring your experiments are

both successful and safe. This guide is structured in a question-and-answer format to directly

address the challenges and questions you may encounter.

Critical First Step: Verifying Your Reagent
Before handling any chemical, absolute certainty of its identity is paramount. The nomenclature

"2-Chloro-4'-phenylacetophenone" can be ambiguous and is often confused with several

related compounds. An error in identification can lead to unexpected reactivity and significant

safety hazards. Always verify your reagent using its unique CAS (Chemical Abstracts Service)

number.

FAQ: I have a bottle labeled "Chloroacetophenone." How do I know which one it is?

The substitution pattern of the chloro and phenyl groups is critical. Below is a table of common

isomers and related compounds. Please locate the CAS number on your container and its

accompanying Safety Data Sheet (SDS) to confirm its identity. This guide will focus primarily on
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the hazards of 2-Chloroacetophenone (CAS 532-27-4), a highly hazardous lachrymator, but the

general safety principles apply to all related structures.

Chemical Name Structure CAS Number Key Distinctions

2-

Chloroacetophenone

Chloro group on the

acetyl chain
532-27-4

Also known as

Phenacyl chloride.

Potent lachrymator

(tear gas agent).[1][2]

[3][4]

2'-

Chloroacetophenone

Chloro group on the

phenyl ring (ortho)
2142-68-9

Isomer of

Chloroacetophenone.

4'-

Chloroacetophenone

Chloro group on the

phenyl ring (para)
99-91-2

Isomer of

Chloroacetophenone.

4'-Chloro-2-

phenylacetophenone

Phenyl group on the

acetyl chain
1889-71-0

A deoxybenzoin

derivative.[5]

Section 1: Hazard Identification and Personal Safety
Understanding the specific risks associated with your reagent is the foundation of safe

laboratory practice. These compounds are not benign and require stringent safety protocols.

FAQ: What are the primary hazards of 2-Chloroacetophenone (CAS 532-27-4)?

2-Chloroacetophenone is classified as a highly hazardous substance with multiple routes of

toxicity.[6]

Acute Toxicity: It is fatal if swallowed or inhaled.[1] It is also toxic in contact with skin.

Corrosivity & Irritation: It causes severe skin irritation and serious eye damage.[1][6] It is a

potent lachrymator, meaning its vapors are extremely irritating to the eyes and can cause an

immediate flow of tears.[1][2]

Sensitization: It may cause allergy or asthma symptoms and breathing difficulties if inhaled

(respiratory sensitization) and may cause an allergic skin reaction (skin sensitization).[1][6]
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Organ Toxicity: It may cause respiratory irritation and damage to organs through single or

prolonged exposure.[1][6]

FAQ: What is the mandatory Personal Protective Equipment (PPE) for handling this

compound?

Given the severe hazards, a multi-layered approach to PPE is non-negotiable.[7] Engineering

controls, such as a certified chemical fume hood, are the primary line of defense and must be

used at all times.[1]

PPE Category Specification Rationale

Eye & Face Protection
Chemical splash goggles and

a full-face shield.[6][8]

Protects against splashes and

the potent lachrymatory vapors

that can cause severe eye

damage.

Hand Protection

Nitrile rubber gloves.[1] Always

inspect gloves before use and

use proper removal technique

to avoid skin contact.[9]

Provides a barrier against a

substance that is toxic upon

skin contact and can cause

severe burns.[4]

Body Protection

A flame-resistant lab coat (e.g.,

Nomex) buttoned completely.

[8] Long pants and closed-toe,

closed-heel shoes are

required.[8][10]

Protects skin from accidental

contact and chemical burns.[4]

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

respirator is required if

exposure limits may be

exceeded or if working outside

a fume hood (not

recommended).[1][6]

The compound is fatal if

inhaled and is a respiratory

sensitizer.[1]

Section 2: Handling, Storage, and Incompatibility
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Proper handling and storage protocols are crucial to prevent accidental exposure and

degradation of the material.

FAQ: How should I store 2-Chloroacetophenone?

Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[1][11]

It should be stored in a designated corrosives or toxics area, locked up and accessible only to

qualified personnel.[1] The material is moisture-sensitive, and exposure to moist air or water

should be avoided.[1][6]

FAQ: What chemicals should I keep away from 2-Chloroacetophenone?

This compound is incompatible with several classes of chemicals. Co-storage or mixing can

lead to hazardous reactions.

Bases: Strong bases can cause decomposition.[6]

Alcohols & Amines: Can lead to unwanted reactions.[6]

Strong Oxidizing Agents: Risk of vigorous reaction.[12]

Water/Moisture: The compound is moisture-sensitive and may decompose.[1][6]

Section 3: Troubleshooting and Emergency
Protocols
Even with careful planning, accidents can happen. Knowing the correct response is critical to

mitigating harm.

FAQ: I've spilled a small amount of solid 2-Chloroacetophenone inside the fume hood. What do

I do?

Do not panic. If the spill is contained within the fume hood, you can manage it safely by

following a strict protocol. Evacuate personnel not involved in the cleanup from the immediate

area.[1]

Step-by-Step Spill Cleanup Protocol
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Ensure PPE: Confirm you are wearing the full, mandatory PPE as described in Section 1.

Containment: Do not add water. Keep the material dry.

Cleanup: Gently sweep or shovel the solid material into a suitable, labeled container for

hazardous waste disposal.[1][6] Avoid any actions that could generate dust.[1][9]

Decontamination: Decontaminate the area with a suitable solvent (if recommended by your

institution's safety office) followed by soap and water.[7]

Disposal: Seal the container of spilled material and label it as "Hazardous Waste:

Chlorinated Organic Compound".[7] Dispose of it according to all local, regional, and national

regulations.[1][13]

Spill Occurs Step 1: Don Full PPE
(Goggles, Face Shield, Respirator, Lab Coat, Gloves)

Assess Situation Step 2: Gently Sweep Solid
Avoid Dust Generation

Ensure Safety Step 3: Place in Labeled
Hazardous Waste Container

Collect Material Step 4: Decontaminate Spill AreaSecure Spill Step 5: Dispose of Waste
Per Regulations

Final Step Cleanup Complete

Click to download full resolution via product page

Workflow for cleaning a solid 2-Chloroacetophenone spill.

FAQ: What are the first-aid measures in case of exposure?

Immediate medical attention is required for any exposure.[6] Show the Safety Data Sheet to

the attending medical personnel.[6]
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air immediately. If

breathing has stopped, administer artificial

respiration. Call a physician or poison control

center immediately.[13]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with copious amounts of water and

soap for at least 15 minutes.[13] Call a

physician immediately.

Eye Contact

Immediately rinse eyes with plenty of water, also

under the eyelids, for at least 15 minutes.

Remove contact lenses if present and easy to

do.[6] Immediately call an ophthalmologist.

Ingestion

If the person is conscious, rinse their mouth and

give two glasses of water to drink. Do NOT

induce vomiting. Seek immediate medical

advice.[1]

Section 4: Physical and Chemical Data
This data is for 2-Chloroacetophenone (CAS 532-27-4). Always refer to the specific SDS for

your particular reagent.
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Property Value

Appearance Beige or white crystalline solid.[1][2]

Molecular Formula C₈H₇ClO[1]

Molecular Weight 154.59 g/mol

Melting Point 52 - 56 °C / 125.6 - 132.8 °F[1]

Boiling Point 244 - 245 °C / 471.2 - 473 °F[1]

Flash Point 118 °C / 244.4 °F[1]

Water Solubility Insoluble.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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